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Compound of Interest

Compound Name: Antiblaze 100

Cat. No.: B136036

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. The proper handling and disposal of chemicals are critical
components of this responsibility. This document provides a comprehensive, step-by-step
guide for the safe disposal of Antiblaze 100, a chlorinated phosphate ester flame retardant.
Adherence to these procedures will minimize risks and ensure compliance with safety
regulations.

Chemical and Hazard Identification

Antiblaze 100, also known by its CAS Registry Number 38051-10-4, is a substance that
requires careful handling due to its potential health and environmental hazards.[1]
Understanding its hazard profile is the first step in ensuring safe disposal.
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e - GHS Precautionary
Hazard Classification Description
Statement

o May be harmful if swallowed.
Acute Toxicity, Oral -

[1]
P261: Avoid breathing
Acute Toxicity, Inhalation Harmful if inhaled.[1] dust/fume/gas/mist/vapours/sp
ray.[1]
P280: Wear protective
Skin Corrosion/Irritation Causes skin irritation.[1] gloves/protective clothing/eye

protection/face protection.[1]

Synonyms: Antiblaze AB 100, Amgard V 6[1] Molecular Formula: C13H24CI608P2[1]

Personal Protective Equipment (PPE)

Before handling Antiblaze 100 for any purpose, including disposal, it is imperative to be
equipped with the appropriate Personal Protective Equipment (PPE) to prevent exposure.

PPE Category Specification

Safety glasses or safety goggles approved
Eye/Face Protection under appropriate government standards such
as NIOSH (US) or EN 166 (EU).[1]

Use of gloves is required. Inspect gloves prior to
] use and dispose of contaminated gloves after
Hand Protection ] ]
use in accordance with good laboratory

practices and local requirements.[1]

Protective Clothing Wear protective clothing.[1]

_ _ In case of insufficient ventilation, wear suitable
Respiratory Protection _ .
respiratory equipment.[2]

Step-by-Step Disposal Protocol
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The disposal of Antiblaze 100 must be conducted in a manner that prevents environmental
contamination and adheres to all federal and local regulations. Under no circumstances should
this chemical be disposed of in sanitary sewers, storm sewers, or landfills.[1]

1. Containment of Spills:
In the event of a spill, the immediate priority is to contain the material to prevent further spread.
e Prevent the spillage from entering drains or the environment.[1]

o Use a non-combustible absorbent material such as clay, diatomaceous earth, or vermiculite
to contain and collect the spill.[1]

2. Collection and Storage of Waste:

Once contained, the waste material must be collected and stored safely pending disposal.
e Place the absorbed material into a suitable, sealable container.[1]

o Ensure the container is securely closed before and after use.[1]

o Store the waste container in a well-ventilated area, away from strong oxidizers and other
incompatible materials.[1]

3. Final Disposal Method:

The final disposal of Antiblaze 100 waste requires specialized facilities and professional
handling.

 Incineration: The product may be burned in a chemical incinerator equipped with an
afterburner and scrubber.[1] This is a preferred method for complete destruction.

o Licensed Hazardous Waste Disposal: Offer excess and expired materials to a licensed
hazardous material disposal company.[1] These companies are equipped to handle and
dispose of hazardous chemicals in accordance with regulations.

Experimental Workflow for Disposal
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The following diagram illustrates the logical flow of the disposal process for Antiblaze 100.
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Caption: A workflow diagram for the proper disposal of Antiblaze 100.

Logical Relationship for Safe Handling and Disposal

This diagram outlines the interconnectedness of safety precautions, handling procedures, and
disposal methods.

Knowledge & Preparation

Click to download full resolution via product page

Caption: Logical steps from hazard understanding to safe disposal outcome.

By adhering to these detailed procedures, laboratory personnel can ensure the safe and
responsible disposal of Antiblaze 100, contributing to a culture of safety and environmental
stewardship. Always consult your institution's specific safety protocols and the most current
Safety Data Sheet (SDS) before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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